Cas no 77995-35-8 (5-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine)
77995-35-8 structure
Product Name:5-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine
CAS No:77995-35-8
MF:C12H12N4S
MW:244.315480232239
CID:983972
PubChem ID:336251
Update Time:2025-04-20
5-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine
- CBMicro_008984; AC1L7J8M; STOCK3S-10204; MolPort-000-225-426; HMS1613A02; SMSF0003713; CCG-20184; STL000930; ZINC00072454;
- MLS-0463495.0001
- cid_336251
- EU-0044569
- NSC-349835
- CHEMBL1984849
- NSC349835
- 77995-35-8
- DTXSID20965723
- 5141-96-8
- BIM-0009212.P001
- Z56763334
- HMS1613A02
- BDBM87113
- CBMicro_008984
- CCG-20184
- SMSF0003713
- AKOS000644126
- STL000930
-
- Inchi: 1S/C12H12N4S/c1-7-14-12-10(11-15-13-6-16(7)11)8-4-2-3-5-9(8)17-12/h6H,2-5H2,1H3
- InChI Key: PONPELTUPXRSHB-UHFFFAOYSA-N
- SMILES: S1C2=C(C3=NN=CN3C(C)=N2)C2=C1CCCC2
Computed Properties
- Exact Mass: 244.07846
- Monoisotopic Mass: 244.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- Density: 1.62
- Refractive Index: 1.872
- PSA: 43.08
- LogP: 2.52620
5-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidine Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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